Cas no 1016508-73-8 (2-Bromo-N-cyclohexyl-N,3-dimethylbutanamide)

• Product Name: 2-Bromo-N-cyclohexyl-N,3-dimethylbutanamide
• CAS No: 1016508-73-8
• MF: C₁₂H₂₂BrNO
• MW: 276.213182926178
• MDL: MFCD09931003
• CID: 4675169
• PubChem ID: 24692648
• Update Time: 2025-10-22

2-Bromo-N-cyclohexyl-N,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-cyclohexyl-N,3-dimethylbutanamide
• NE30230
• 2-Bromo-N-cyclohexyl-N,3-dimethylbutanamide

• MDL： MFCD09931003
• Inchi： 1S/C12H22BrNO/c1-9(2)11(13)12(15)14(3)10-7-5-4-6-8-10/h9-11H,4-8H2,1-3H3
• InChI Key： AYGRHGZTYRNMCG-UHFFFAOYSA-N
• SMILES： BrC(C(C)C)C(N(C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 275.088
• Monoisotopic Mass: 275.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on 2-Bromo-N-cyclohexyl-N,3-dimethylbutanamide

Comprehensive Overview of 2-Bromo-N-cyclohexyl-N,3-dimethylbutanamide (CAS No. 1016508-73-8)

2-Bromo-N-cyclohexyl-N,3-dimethylbutanamide (CAS No. 1016508-73-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This brominated amide derivative is characterized by its unique molecular structure, which includes a cyclohexyl group and a dimethylbutanamide backbone. Its CAS number 1016508-73-8 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for advanced applications.

The compound's structural features make it a valuable intermediate in the synthesis of complex molecules. Its bromo substituent provides a reactive site for further functionalization, enabling chemists to explore diverse chemical transformations. Recent studies have highlighted its potential in the development of novel bioactive compounds, particularly in the realm of small molecule drug discovery. This aligns with current industry trends focusing on targeted therapies and precision medicine.

From a synthetic chemistry perspective, 2-Bromo-N-cyclohexyl-N,3-dimethylbutanamide offers several advantages. Its cyclohexyl moiety contributes to enhanced lipophilicity, a property highly sought after in drug design for improving membrane permeability. The compound's stability under various reaction conditions makes it particularly useful in multi-step synthesis protocols. Researchers working on structure-activity relationship (SAR) studies often utilize such brominated amides as versatile building blocks.

In the context of current pharmaceutical research trends, this compound has been investigated for its potential in addressing several therapeutic areas. While specific applications are proprietary, the broader scientific community recognizes the importance of such functionalized amides in developing new classes of enzyme inhibitors and receptor modulators. These applications resonate with growing interest in personalized medicine and next-generation therapeutics.

The analytical characterization of CAS 1016508-73-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous quality standards required for research applications. Recent advancements in analytical chemistry have enabled more precise quantification of such specialized compounds, addressing the pharmaceutical industry's need for high-purity intermediates.

From a commercial availability standpoint, 2-Bromo-N-cyclohexyl-N,3-dimethylbutanamide is typically supplied by specialty chemical manufacturers catering to the research and development sector. The compound's storage requirements and handling procedures follow standard laboratory protocols for sensitive organic compounds. Procurement specialists often search for this material using specific identifiers like CAS 1016508-73-8 or structural descriptors such as brominated cyclohexyl amide.

Emerging applications in medicinal chemistry continue to drive interest in this compound class. The pharmaceutical industry's focus on undruggable targets and novel mechanisms of action has created demand for diverse chemical scaffolds like 2-Bromo-N-cyclohexyl-N,3-dimethylbutanamide. This aligns with broader trends in drug discovery where researchers are exploring unconventional chemical space to address challenging biological targets.

Quality control aspects of 1016508-73-8 are paramount, especially when the compound is intended for use in preclinical studies. Reputable suppliers provide comprehensive certificates of analysis detailing parameters such as purity, moisture content, and residual solvents. These specifications are particularly important for researchers engaged in lead optimization programs where compound quality directly impacts experimental outcomes.

The future outlook for 2-Bromo-N-cyclohexyl-N,3-dimethylbutanamide appears promising as synthetic methodologies continue to evolve. Recent developments in green chemistry approaches may influence how such brominated compounds are prepared and utilized. Additionally, the growing emphasis on sustainable pharmaceuticals is driving innovation in the synthesis and application of specialized intermediates like this amide derivative.

For researchers investigating structure-property relationships, this compound offers interesting possibilities due to its balanced hydrophobic-hydrophilic character. The presence of both the cyclohexyl group and polar amide functionality creates opportunities for studying molecular interactions in various biological systems. Such investigations are particularly relevant in the context of drug delivery optimization and formulation science.

In summary, 2-Bromo-N-cyclohexyl-N,3-dimethylbutanamide (CAS No. 1016508-73-8) represents an important tool for modern chemical research. Its unique structural features and synthetic versatility position it as a valuable asset in pharmaceutical development and chemical biology. As the scientific community continues to explore new frontiers in small molecule therapeutics, compounds like this will undoubtedly play a crucial role in advancing innovative treatment strategies.